Cas no 1697620-81-7 (2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid
• CAS No: 1697620-81-7
• MF: C₁₉H₁₈ClNO₄
• MW: 359.803524494171
• CID: 5607153
• PubChem ID: 103665532
• Update Time: 2025-06-15

2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1697620-81-7
• EN300-840615
• 2-{[(benzyloxy)carbonyl](cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid
• 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid

• Inchi： 1S/C19H18ClNO4/c20-15-8-6-14(7-9-15)17(18(22)23)21(16-10-11-16)19(24)25-12-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,22,23)
• InChI Key： YIMFWRNXKRAHOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 359.0924357g/mol
• Monoisotopic Mass: 359.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid

2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1697620-81-7): An Overview

2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1697620-81-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a derivative of aminocarboxylic acid and features a unique combination of functional groups, including a benzyloxycarbonyl, cyclopropylamino, and 4-chlorophenyl moiety. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various scientific investigations.

The synthesis of 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid involves several intricate steps, including the protection of the amino group using a benzyloxycarbonyl (Cbz) group, the introduction of the cyclopropylamino moiety, and the attachment of the 4-chlorophenyl substituent. The final step typically involves deprotection to yield the desired compound. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling researchers to produce larger quantities for detailed studies.

In the realm of pharmaceutical research, 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid has shown promise as a potential therapeutic agent. Its unique structure suggests that it may interact with specific biological targets, such as enzymes or receptors, leading to beneficial pharmacological effects. For instance, studies have indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it could have potential as an anticancer agent due to its ability to inhibit certain cancer cell lines.

The biological activity of 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid has been explored through various in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes, such as cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins, mediators of inflammation. In vivo studies using animal models have further confirmed these findings, showing reduced inflammation and improved outcomes in disease models. These results highlight the compound's potential as a lead molecule for drug development.

Beyond its therapeutic applications, 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid is also of interest in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding the mechanisms underlying various physiological processes. For example, researchers have used this compound to study protein-protein interactions and signal transduction pathways, providing valuable insights into cellular function.

The physical and chemical properties of 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid are well-characterized. It is a white crystalline solid with a molecular weight of 389.85 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water. Its stability under various conditions has been studied extensively, and it is generally stable at room temperature but should be stored away from light and moisture to maintain its integrity.

Safety considerations are an important aspect when handling any chemical compound. While 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed during its use. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 2-{(benzyloxy)carbonyl(cyclopropyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1697620-81-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development into therapeutic agents or research tools. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel treatments for various diseases.